2-(trifluoromethyl)-1H-indole-5-carbonitrile

• Molecular Formula: C10H5F3N2
• Molecular Weight: 210.15 g/mol
• IUPAC Name: 2-(trifluoromethyl)-1H-indole-5-carbonitrile
• InChI: InChI=1S/C10H5F3N2/c11-10(12,13)9-4-7-3-6(5-14)1-2-8(7)15-9/h1-4,15H
• InChI Key: DLMTYJSBAXQMEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C#N)C=C(N2)C(F)(F)F

Description

2-(trifluoromethyl)-1H-indole-5-carbonitrile is a useful research compound. Its molecular formula is C10H5F3N2 and its molecular weight is 210.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

({5-Cyano-2-[(trifluoroacetyl)amino]phenyl}methyl)(triphenyl)phosphonium chloride (Intermediate 2, 50.41 g, 95 mmol) was heated in DMF (180 ml) at 140° C. for 7 h. The mixture was cooled to room temperature and the solvents were evaporated. This residue was combined with the corresponding residue from another experiment (wherein Intermediate 2, 7.9 g, 15.05 mmol was heated in DMF (50 ml) at 155° C. for 2 h). The combined residues were azeotroped with toluene (100 ml×2). The resulting residue was treated with diethyl ether (500 ml) and the precipitate filtered and washed with diethyl ether (100 ml). The filtrate was evaporated and the resulting orange oil (˜60 g) was dissolved in DCM (200 ml) and stirred at room temperature. Iso-hexane was added until the cloudyness remained (˜400 ml) and the mixtured stirred for 3 days. No precipitate was observed so the mixture was evaporated and chromatographed (Biotage 75L, eluting with dichloromethane) to give the title compound as a colourless solid (21.7 g);

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

5-cyano-2-(trifluoromethyl)-1H-indole-3-carboxylic acid (Intermediate 13, 2.09 g) was dissolved in NMP (10 mL) and H2O (1 mL) was then added. The mixture was heated to 130-140° C. overnight under nitrogen. The solution was cooled to room temperature and H2O (30 mL) was added and the solution stirred for 40 min. and then filtered. The cake was washed with H2O. The product is then dried under vacuum at 40° C. to give the title compound (1.42 g);

Synthesis routes and methods IV

Procedure details

({5-Cyano-2-[(trifluoroacetypamino]phenyl}methyl)(triphenyl)phosphonium chloride (Intermediate 32, 50.41 g, 95 mmol) was heated in DMF (180 mL) at 140° C. for 7 h. The mixture was cooled to room temperature and the solvents were evaporated. This residue was combined with the corresponding residue from another experiment (wherein Intermediate 32, 7.9 g, 15.05 mmol was heated in DMF (50 mL) at 155° C. for 2 h). The combined residues were azeotroped with toluene (100 mL×2). The resulting residue was treated with diethyl ether (500 mL) and the precipitate filtered and washed with diethyl ether (100 mL). The filtrate was evaporated and the resulting orange oil (˜60 g) was dissolved in DCM (200 mL) and stirred at room temperature. Iso-hexane was added until the cloudyness remained (˜400 mL) and the mixtured stirred for 3 days. No precipitate was observed so the mixture was evaporated and chromatographed (Biotage 75L, eluting with DCM) to give the title compound as a colourless solid (21.7 g);